Cas no 2034417-18-8 (2-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-2,3-dihydropyridazin-3-one)

• Product Name: 2-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-2,3-dihydropyridazin-3-one
• CAS No: 2034417-18-8
• MF: C₁₈H₁₇N₅O₃
• MW: 351.359283208847
• CID: 6288201
• PubChem ID: 92129312
• Update Time: 2025-05-21

2-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-2,3-dihydropyridazin-3-one
• 2034417-18-8
• F6524-4301
• 2-[2-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]-2-oxoethyl]pyridazin-3-one
• AKOS026694380
• 2-{2-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one
• 2-(2-(3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one

• Inchi： 1S/C18H17N5O3/c24-16-7-4-8-20-23(16)11-17(25)22-9-14(13-5-2-1-3-6-13)15(10-22)18-19-12-26-21-18/h1-8,12,14-15H,9-11H2
• InChI Key： BHYBTXYPFKORML-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC=N1)=O)N1CC(C2=NOC=N2)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 351.13313942g/mol
• Monoisotopic Mass: 351.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-2,3-dihydropyridazin-3-one

Comprehensive Overview of 2-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-2,3-dihydropyridazin-3-one (CAS No. 2034417-18-8)

The compound 2-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-2,3-dihydropyridazin-3-one (CAS No. 2034417-18-8) represents a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole and dihydropyridazinone moieties, contribute to its versatility in drug discovery and material science applications. This article delves into its molecular properties, synthesis pathways, and emerging applications, aligning with current trends in small-molecule therapeutics and precision chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic scaffolds like 1,2,4-oxadiazoles, which are known for their bioisosteric properties and metabolic stability. The integration of a phenylpyrrolidine subunit in this compound further enhances its binding affinity to biological targets, making it a candidate for modulating enzyme activity or receptor interactions. Researchers are particularly interested in its potential role in addressing neurodegenerative disorders and inflammatory pathways, topics frequently searched in academic and pharmaceutical databases.

From a synthetic perspective, the construction of 2-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-2,3-dihydropyridazin-3-one involves multi-step organic transformations, including cyclization and coupling reactions. The CAS No. 2034417-18-8 identifier ensures precise tracking in chemical inventories, a critical aspect for intellectual property and regulatory compliance. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing its purity and structural integrity.

In the context of green chemistry, this compound’s synthesis has been optimized to minimize hazardous byproducts, reflecting the industry’s shift toward sustainable methodologies. Computational studies, including molecular docking and QSAR modeling, further explore its interactions with biological targets, a trending topic in AI-driven drug design. These approaches align with frequent search queries like "computational chemistry in drug discovery" and "sustainable synthesis of heterocycles."

The dihydropyridazinone core of this molecule also exhibits notable photophysical properties, sparking interest in material science applications such as organic semiconductors or fluorescent probes. This dual functionality—pharmacological and material—positions it as a multidisciplinary research tool, addressing both healthcare innovation and advanced material development.

In summary, 2-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-2,3-dihydropyridazin-3-one exemplifies the convergence of structural complexity and functional diversity. Its study bridges gaps between traditional organic synthesis and cutting-edge biotechnology, making it a compelling subject for researchers and industry professionals alike.